Cas no 100005-44-5 (2-Thiopheneacetylchloride, 5-methyl-a-oxo-)

• Product Name: 2-Thiopheneacetylchloride, 5-methyl-a-oxo-
• CAS No: 100005-44-5
• MF: C₇H₅ClO₂S
• MW: 188.631399869919
• CID: 123888
• PubChem ID: 13534762
• Update Time: 2025-04-18

2-Thiopheneacetylchloride, 5-methyl-a-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetylchloride, 5-methyl-a-oxo-
• 2-(5-methylthiophen-2-yl)-2-oxoacetyl chloride
• 2-Thiopheneacetyl chloride, 5-methyl-alpha-oxo- (9CI)
• DTXSID40543168
• 100005-44-5
• (5-Methylthiophen-2-yl)(oxo)acetyl chloride
• DB-282669
• 2-THIOPHENEACETYL CHLORIDE, 5-METHYL-ALPHA-OXO-

• Inchi： 1S/C7H5ClO2S/c1-4-2-3-5(11-4)6(9)7(8)10/h2-3H,1H3
• InChI Key： VGISDLCTBUGNAA-UHFFFAOYSA-N
• SMILES： ClC(C(C1=CC=C(C)S1)=O)=O

Computed Properties

• Exact Mass: 187.96995
• Monoisotopic Mass: 187.9698783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• PSA: 34.14
• LogP: 2.00460